Cas no 1808646-21-0 (2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide)

• Product Name: 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide
• CAS No: 1808646-21-0
• MF: C₁₁H₁₃ClN₄O₂S
• MW: 300.764519453049
• CID: 5681101
• PubChem ID: 99785208
• Update Time: 2025-05-24

2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1808646-21-0
• EN300-26595116
• Z1713322104
• 2-chloro-N-(1-ethylpyrazol-4-yl)-6-methylpyridine-3-sulfonamide
• AKOS033561346
• 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide

• Inchi： 1S/C11H13ClN4O2S/c1-3-16-7-9(6-13-16)15-19(17,18)10-5-4-8(2)14-11(10)12/h4-7,15H,3H2,1-2H3
• InChI Key： CWXJGDKFWGMQEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)S(NC1C=NN(CC)C=1)(=O)=O

Computed Properties

• Exact Mass: 300.0447745g/mol
• Monoisotopic Mass: 300.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide

Introduction to 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide (CAS No. 1808646-21-0) in Modern Pharmaceutical Research

2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1808646-21-0, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a pyridine core substituted with a chloro group at the 2-position, an ethyl-substituted pyrazole moiety at the nitrogen position, and a methyl group at the 6-position of the pyridine ring. Additionally, the presence of a sulfonamide group at the 3-position introduces polar functionality, which may contribute to its solubility and interaction with biological targets. Such structural features are often exploited to modulate pharmacokinetic properties and enhance binding affinity to specific enzymes or receptors.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their versatility in drug design. Sulfonamides are known for their ability to act as hydrogen bond donors and acceptors, which can be crucial for optimizing receptor binding. The specific substitution pattern in 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide may confer unique interactions with biological targets, making it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research in medicinal chemistry increasingly focuses on identifying molecules that can modulate inflammatory pathways, infectious diseases, and other complex disorders. The pyrazole moiety, in particular, has been extensively studied for its anti-inflammatory and antimicrobial properties. By incorporating this scaffold into 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide, researchers aim to harness these beneficial effects while introducing modifications that enhance efficacy and safety.

Recent advancements in computational chemistry have enabled more efficient screening of chemical libraries for potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising molecules like 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide. These methods allow researchers to predict binding affinities and interactions with target proteins, thereby reducing the time and cost associated with experimental testing. Such computational approaches have already been successfully applied to other sulfonamide derivatives, suggesting that 1808646-21-0 may exhibit similar promising characteristics.

The synthesis of 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide presents an interesting challenge due to its multi-step nature. The introduction of the chloro group, ethyl-substituted pyrazole, and sulfonamide functionality requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex heterocyclic systems more efficiently. These techniques may be particularly useful in scaling up production for preclinical studies.

In preclinical research, 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-6-methylpyridine-3-sulfonamide has shown promise in several preliminary assays. Studies indicate that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The sulfonamide group’s ability to interact with hydroxyl or amine groups on target proteins could lead to potent binding interactions. Additionally, the pyridine core provides a platform for further derivatization, allowing researchers to fine-tune properties such as lipophilicity and metabolic stability.

The development of novel therapeutic agents relies heavily on understanding the pharmacokinetic behavior of candidate compounds. Metabolic stability studies suggest that 1808646-21-0 may exhibit favorable properties for oral administration. The presence of multiple substituents can influence how the body processes the molecule, but preliminary data indicate that it is resistant to rapid degradation by common metabolic enzymes. This stability is crucial for maintaining therapeutic levels over time and could make it an attractive candidate for further clinical development.

Regulatory considerations are also an important aspect of bringing a new drug to market. Ensuring compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for successful approval. The synthesis and characterization of 2-chloro-N-(1H-pyrazol[4]yl)-N-(5-methylpyridin–2(5H)-ylidene)–3-sulfamoyl]benzamide must adhere to strict quality control measures to guarantee consistency and safety across batches.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level can provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its effects on cell cultures and animal models will be crucial for assessing its efficacy and safety before human trials can begin.

The role of collaboration between academic institutions and pharmaceutical companies cannot be overstated in advancing drug discovery efforts like those involving 1808646[CAS No.]. Such partnerships facilitate access to resources such as synthetic expertise, biological screening facilities, and regulatory guidance—ensuring that promising compounds like this one move efficiently through the development pipeline.

In conclusion,2-chloro-N-(1H-pyrazol[4]yl)-N-(5-methylpyridin–2(5H)-ylidene)–3-sulfamoyl]benzamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas Its unique structural features make it an intriguing candidate for further investigation while addressing critical unmet medical needs Through continued research collaboration regulatory adherence computational modeling synthesis optimization metabolic studies this compound may contribute substantially toward improving patient outcomes worldwide